Cas no 851721-89-6 (1-(4-fluorophenyl)-1H-Imidazole-5-carboxylic acid)
851721-89-6 structure
Product Name:1-(4-fluorophenyl)-1H-Imidazole-5-carboxylic acid
CAS No:851721-89-6
MF:C10H7FN2O2
MW:206.173185586929
CID:1118994
PubChem ID:2474234
Update Time:2025-04-20
1-(4-fluorophenyl)-1H-Imidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluorophenyl)-1H-Imidazole-5-carboxylic acid
- 3-(4-fluorophenyl)imidazole-4-carboxylic acid
- Z57983007
- HMS1729K13
- AKOS008968607
- KS-7956
- DTXSID60368779
- EN300-12101
- SCHEMBL14109842
- MFCD06382835
- 1-(4-fluorophenyl)-1H-imidazole-5-carboxylicacid
- CS-0212994
- BJB72189
- 851721-89-6
- AB00734715-01
- FNLCJIQJPGSGMV-UHFFFAOYSA-N
-
- MDL： MFCD06382835
- Inchi： 1S/C10H7FN2O2/c11-7-1-3-8(4-2-7)13-6-12-5-9(13)10(14)15/h1-6H,(H,14,15)
- InChI Key： FNLCJIQJPGSGMV-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1C=NC=C1C(=O)O
Computed Properties
- Exact Mass: 206.04900
- Monoisotopic Mass: 206.04915563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 213-215 °CEnamineEN300-12101
- Boiling Point: 415.6±25.0 °C at 760 mmHg
- Flash Point: 205.1±23.2 °C
- PSA: 55.12000
- LogP: 1.70960
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
1-(4-fluorophenyl)-1H-Imidazole-5-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-fluorophenyl)-1H-Imidazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F621273-25mg |
1-(4-Fluorophenyl)-1h-imidazole-5-carboxylic acid |
851721-89-6 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | F621273-50mg |
1-(4-Fluorophenyl)-1h-imidazole-5-carboxylic acid |
851721-89-6 | 50mg |
$69.00 | 2023-05-18 | ||
| TRC | F621273-100mg |
1-(4-Fluorophenyl)-1h-imidazole-5-carboxylic acid |
851721-89-6 | 100mg |
$98.00 | 2023-05-18 | ||
| TRC | F621273-250mg |
1-(4-Fluorophenyl)-1h-imidazole-5-carboxylic acid |
851721-89-6 | 250mg |
$167.00 | 2023-05-18 | ||
| Chemenu | CM314413-1g |
1-(4-Fluorophenyl)-1H-imidazole-5-carboxylic acid |
851721-89-6 | 95% | 1g |
$545 | 2023-01-19 | |
| Chemenu | CM314413-1g |
1-(4-Fluorophenyl)-1H-imidazole-5-carboxylic acid |
851721-89-6 | 95% | 1g |
$397 | 2021-08-18 | |
| Enamine | EN300-12101-0.05g |
1-(4-fluorophenyl)-1H-imidazole-5-carboxylic acid |
851721-89-6 | 95% | 0.05g |
$102.0 | 2023-02-09 | |
| Enamine | EN300-12101-0.1g |
1-(4-fluorophenyl)-1H-imidazole-5-carboxylic acid |
851721-89-6 | 95% | 0.1g |
$151.0 | 2023-02-09 | |
| Enamine | EN300-12101-0.25g |
1-(4-fluorophenyl)-1H-imidazole-5-carboxylic acid |
851721-89-6 | 95% | 0.25g |
$215.0 | 2023-02-09 | |
| Enamine | EN300-12101-0.5g |
1-(4-fluorophenyl)-1H-imidazole-5-carboxylic acid |
851721-89-6 | 95% | 0.5g |
$340.0 | 2023-02-09 |
1-(4-fluorophenyl)-1H-Imidazole-5-carboxylic acid Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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